![molecular formula C10H14N2Na4O9 B151916 Ethylenediaminetetraacetic acid tetrasodium salt hydrate CAS No. 194491-31-1](/img/structure/B151916.png)
Ethylenediaminetetraacetic acid tetrasodium salt hydrate
Overview
Description
Ethylenediaminetetraacetic acid tetrasodium salt hydrate (EDTA-Na4) is a white, odorless, crystalline powder that is widely used in research and laboratory experiments. It is a chelating agent, meaning it binds to metal ions, and is commonly used to sequester and remove metal ions from a variety of solutions. EDTA-Na4 is also used as a preservative in food and cosmetic products, as well as in the treatment of certain medical conditions.
Scientific Research Applications
Renal Calculi Dissolution
Ethylenediaminetetraacetic acid tetrasodium salt hydrate (EDTA) has been studied for its potential in dissolving renal calculi, especially those containing calcium. Research indicates that EDTA can significantly affect the solubility of the crystalline components in struvite calculi. Trypsin, when used in conjunction with EDTA, can enhance the dissolving effect on struvite and calcium oxalate calculi (Kuwahara et al., 1978).
Mutagenic Potency Assessment
Studies have been conducted to assess the mutagenic potency of EDTA disodium salt in mice. The research focused on the potential induction of bone marrow micronuclei, dominant lethal mutations, and sperm-head abnormalities. Despite the observed dose-dependent increase in micronucleated polychromatic erythrocytes, EDTA did not produce significant alterations in testicular or epididymal weights and histology, nor did it significantly increase the incidence of sperm-head abnormalities or post-implantation embryonic deaths (Muralidhara & Narasimhamurthy, 1991).
pH-dependent Supramolecular Aggregates
EDTA tetrasodium salt hydrate has demonstrated pH-dependent changes in optical density, indicating the formation of supramolecular aggregates. This property is crucial for various scientific applications, and the molecular weight and structural details of these aggregates have been thoroughly studied (Müller & Haeberli, 1994).
Solubility in Supercritical Carbon Dioxide
The solubility of antioxidants like EDTA disodium salt hydrate in supercritical carbon dioxide has been measured and correlated, providing valuable insights for industrial applications and scientific research. Semiempirical equations were applied to find the correlated relationship of the experimental data (Wang & Wu, 2016).
Endodontics and Dentistry
EDTA is widely recognized for its use in endodontics and dentistry, especially due to its ability to bind and chelate metals. It interacts with calcium ions in dentine, forming soluble calcium chelates, which is a critical aspect of its application in dental procedures (Mohammadi et al., 2013).
Mechanism of Action
Target of Action
The primary targets of this compound are metal ions . It acts as a chelator, binding to metal ions such as zinc, magnesium, and calcium . These ions are often essential cofactors for many enzymes, including metalloproteases .
Mode of Action
The compound interacts with its targets by chelation , a process where it forms multiple bonds with a single metal ion . Specifically, it acts as a chelator of the zinc ion in the active site of metalloproteases . It can also inhibit other metal ion-dependent proteases such as calcium-dependent cysteine proteases .
Biochemical Pathways
By chelating metal ions, the compound can affect various biochemical pathways. For instance, it can inhibit metalloproteases, which play crucial roles in many biological processes, including cell proliferation, migration, and extracellular matrix degradation . The inhibition of these enzymes can lead to significant downstream effects, such as the prevention of cellular division, chlorophyll synthesis, and algal biomass production .
Pharmacokinetics
Its solubility in water suggests that it could be readily absorbed and distributed in aqueous environments within the body.
Result of Action
The chelation of metal ions results in the inhibition of metal ion-dependent enzymes, leading to various molecular and cellular effects. For example, it can prevent cellular division and chlorophyll synthesis . It also has antibacterial activity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of the compound. For instance, its solubility in water suggests that it can function effectively in aqueous environments.
Safety and Hazards
Ethylenediaminetetraacetic acid tetrasodium salt hydrate is harmful if swallowed or inhaled . If swallowed, rinse mouth and do not induce vomiting . Wear eye protection/face protection . If it gets in the eyes, rinse cautiously with water for several minutes . Remove contact lenses, if present and easy to do .
Biochemical Analysis
Biochemical Properties
Ethylenediaminetetraacetic acid tetrasodium salt hydrate acts as an inhibitor of metalloproteases, at effective concentrations of 1-10 mM . It chelates the zinc ion in the active site of metalloproteases, and can also inhibit other metal ion-dependent proteases such as calcium-dependent cysteine proteases .
Cellular Effects
In cellular processes, this compound has been used as a chelating agent to isolate human endometrial stem cell/stromal cells (hEnSCs) from menstrual blood . It also prevents cellular division, chlorophyll synthesis, and algal biomass production .
Molecular Mechanism
At the molecular level, this compound exerts its effects by chelating metal ions, which inhibits enzymes that require these ions for activity . This includes metalloproteases, where it chelates the zinc ion in the active site, preventing the enzyme from carrying out its function .
Metabolic Pathways
This compound is involved in metabolic pathways through its role as a chelator of metal ions . It can interact with enzymes and cofactors that require these ions, potentially affecting metabolic flux or metabolite levels.
properties
IUPAC Name |
tetrasodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O8.4Na.H2O/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;;;1H2/q;4*+1;/p-4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXFFSKMBMYHTAE-UHFFFAOYSA-J | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].O.[Na+].[Na+].[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2Na4O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
194491-31-1 | |
Record name | Ethylenediamine-N,N,N',N'-tetraacetic acid tetrasodium salt, tetrahydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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